1,5-dimethyl-N-propylpyrazole-4-carboxamide

• IUPAC Name: 1,5-dimethyl-N-propylpyrazole-4-carboxamide
• InChI: InChI=1S/C9H15N3O/c1-4-5-10-9(13)8-6-11-12(3)7(8)2/h6H,4-5H2,1-3H3,(H,10,13)
• InChI Key: MMBNVEOFGKGWGL-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=C(N(N=C1)C)C
• Molecular Formula: C9H15N3O
• Molecular Weight: 181.23 g/mol

Description

1,5-dimethyl-N-propylpyrazole-4-carboxamide, commonly known as DPCPX, is a potent and selective antagonist of the adenosine A1 receptor. It is a white crystalline powder with a molecular weight of 263.3 g/mol. DPCPX has been extensively studied for its role in various scientific research applications, including neuroscience, pharmacology, and cardiology.

Mechanism of Action

DPCPX acts as a selective antagonist of the adenosine A1 receptor, which is a G protein-coupled receptor that is widely distributed throughout the body. When adenosine binds to the A1 receptor, it activates a signaling pathway that leads to the inhibition of adenylate cyclase and the decrease in cAMP levels. DPCPX blocks the binding of adenosine to the A1 receptor, preventing the activation of this signaling pathway.
Biochemical and Physiological Effects:
DPCPX has been shown to have a number of biochemical and physiological effects. In the brain, it has been shown to block the sedative and anticonvulsant effects of adenosine, suggesting that adenosine A1 receptor activation may play a role in these processes. In the heart, DPCPX has been shown to increase heart rate and cardiac output, indicating that adenosine A1 receptor activation may have a negative inotropic effect.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPCPX in lab experiments is its high selectivity for the adenosine A1 receptor. This allows researchers to specifically target this receptor and study its effects without interfering with other signaling pathways. However, one limitation of DPCPX is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are a number of potential future directions for research involving DPCPX. One area of interest is the role of adenosine A1 receptor activation in the regulation of sleep and wakefulness. DPCPX has been shown to block the sedative effects of adenosine, suggesting that this receptor may play a role in the regulation of sleep. Another potential direction for research is the role of adenosine A1 receptor activation in the regulation of blood pressure and cardiac function. DPCPX has been shown to increase heart rate and cardiac output, indicating that this receptor may have a negative inotropic effect. Finally, there is also interest in the development of new drugs that target the adenosine A1 receptor for the treatment of various diseases, including cardiovascular disease and neurological disorders.

Synthesis Methods

DPCPX can be synthesized using a variety of methods, including the reaction of 1,3-dimethyl-3,4,5,6-tetrahydropyrimidine-2,4-dione with propylamine and 4-chloro-3-nitrobenzoyl chloride, followed by reduction with palladium on carbon. Another method involves the reaction of 1,3-dimethyl-3,4,5,6-tetrahydropyrimidine-2,4-dione with propylamine and 4-chloro-3-nitrobenzoic acid, followed by esterification with methanol and hydrogenation with palladium on carbon.

Scientific Research Applications

DPCPX is primarily used in scientific research to study the adenosine A1 receptor and its role in various physiological processes. It has been shown to be useful in studying the effects of adenosine A1 receptor activation or inhibition in the brain, heart, and other tissues. DPCPX has also been used to investigate the role of adenosine A1 receptors in the regulation of blood pressure, heart rate, and cardiac function.